Cas no 1609394-78-6 (3-Pyridazinecarboxamide, 4,6-dichloro-N-methyl-)

• Product Name: 3-Pyridazinecarboxamide, 4,6-dichloro-N-methyl-
• CAS No: 1609394-78-6
• MF: C₆H₅Cl₂N₃O
• MW: 206.029398679733
• MDL: MFCD28667278
• CID: 5082943
• PubChem ID: 90135013
• Update Time: 2026-03-01

3-Pyridazinecarboxamide, 4,6-dichloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxamide, 4,6-dichloro-N-methyl-
• 4,6-dichloro-N-methylpyridazine-3-carboxamide
• TQR1198
• E72214
• 3-Pyridanzinecarboxamide,4,6-dichloro-N-(methyl-d3)
• 1609394-78-6
• MFCD28667278
• Z3300743116
• KVLSUFLTCCJFAG-UHFFFAOYSA-N
• AS-80498
• SY312407
• SCHEMBL15689530

• MDL： MFCD28667278
• Inchi： 1S/C6H5Cl2N3O/c1-9-6(12)5-3(7)2-4(8)10-11-5/h2H,1H3,(H,9,12)
• InChI Key： KVLSUFLTCCJFAG-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=NC=1C(NC)=O)Cl

Computed Properties

• Exact Mass: 204.9809672g/mol
• Monoisotopic Mass: 204.9809672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-Pyridazinecarboxamide, 4,6-dichloro-N-methyl-

Introduction to 3-Pyridazinecarboxamide, 4,6-dichloro-N-methyl- (CAS No: 1609394-78-6)

3-Pyridazinecarboxamide, 4,6-dichloro-N-methyl-, identified by the CAS number 1609394-78-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridazine class, a heterocyclic aromatic structure characterized by a six-membered ring containing two nitrogen atoms. The presence of chloro substituents at the 4 and 6 positions, along with a methyl group at the N position, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and medicinal chemistry research.

The 3-pyridazinecarboxamide moiety is particularly noteworthy due to its versatility in forming hydrogen bonds and its ability to interact with biological targets such as enzymes and receptors. The 4,6-dichloro-N-methyl substitution pattern enhances the compound's lipophilicity and reactivity, making it an attractive candidate for further derivatization and optimization. In recent years, there has been growing interest in pyridazine derivatives due to their demonstrated efficacy in various therapeutic areas, including oncology, inflammation, and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of 3-Pyridazinecarboxamide, 4,6-dichloro-N-methyl-. Studies have shown that the chloro groups at the 4 and 6 positions play a crucial role in modulating binding affinity to target proteins. For instance, computational docking simulations have revealed that these chloro substituents can engage in π-stacking interactions with aromatic residues in protein binding pockets, thereby enhancing receptor binding affinity.

The N-methyl group at the carboxamide position contributes to the compound's metabolic stability and bioavailability. This modification is particularly important in drug design, as it can prevent rapid degradation by enzymes such as cytochrome P450 oxidases. Additionally, the pyridazine ring itself is known for its ability to adopt multiple conformations, which can be exploited to optimize binding interactions with biological targets. These structural features make 3-Pyridazinecarboxamide, 4,6-dichloro-N-methyl- a promising candidate for further development into novel therapeutic agents.

In the context of oncology research, pyridazine derivatives have shown significant promise as kinase inhibitors. Specifically, compounds with similar substitution patterns to 3-Pyridazinecarboxamide, 4,6-dichloro-N-methyl- have been investigated for their ability to inhibit tyrosine kinases involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that these derivatives can disrupt signaling pathways critical for tumor growth and metastasis. For example, one study published in the Journal of Medicinal Chemistry reported that a related compound exhibited potent inhibitory activity against several kinases relevant to breast cancer.

The synthesis of 3-Pyridazinecarboxamide, 4,6-dichloro-N-methyl- involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include chlorination of a pyridazine precursor followed by carboxamide formation and N-methylation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more readily available for research purposes. The ability to synthesize complex heterocyclic compounds like this one underscores the progress made in modern organic synthesis techniques.

From a medicinal chemistry perspective, 3-Pyridazinecarboxamide, 4,6-dichloro-N-methyl- serves as a valuable building block for structure-activity relationship (SAR) studies. By systematically varying substituents on the pyridazine ring or modifying other parts of the molecule, researchers can gain insights into how structural changes influence biological activity. Such studies are essential for developing lead compounds with optimized pharmacokinetic profiles and minimal side effects.

The growing interest in 3-Pyridazinecarboxamide, 4,6-dichloro-N-methyl- is also driven by its potential applications in drug delivery systems. Researchers are exploring ways to incorporate this compound into nanocarriers or prodrugs to enhance its bioavailability or target specific tissues within the body. For instance, studies have shown that encapsulating pyridazine derivatives into liposomes can improve their delivery efficiency while reducing systemic toxicity.

In conclusion,3-Pyridazinecarboxamide, 4, 6-dichloro-N-methyl, (CAS No: 1609394-78-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive scaffold for drug discovery efforts across multiple therapeutic areas. As our understanding of molecular interactions continues to evolve,3-Pyridazinecarboxamide, 4, 6-dichloro-N-methyl, (CAS No: 1609394-78-6) is poised to play an increasingly important role in developing next-generation therapeutics.